Cas no 351061-38-6 (ethyl 2-{3-(5-methyl-1,3,4-thiadiazol-2-yl)sulfanylpropanamido}-4-phenylthiophene-3-carboxylate)

• Product Name: ethyl 2-{3-(5-methyl-1,3,4-thiadiazol-2-yl)sulfanylpropanamido}-4-phenylthiophene-3-carboxylate
• CAS No: 351061-38-6
• MF: C₁₉H₁₉N₃O₃S₃
• MW: 433.567460298538
• CID: 5417258
• Update Time: 2025-05-25

ethyl 2-{3-(5-methyl-1,3,4-thiadiazol-2-yl)sulfanylpropanamido}-4-phenylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• UIVGLHFCALNRBL-UHFFFAOYSA-N
• ethyl 2-{3-(5-methyl-1,3,4-thiadiazol-2-yl)sulfanylpropanamido}-4-phenylthiophene-3-carboxylate

• Inchi： 1S/C19H19N3O3S3/c1-3-25-18(24)16-14(13-7-5-4-6-8-13)11-27-17(16)20-15(23)9-10-26-19-22-21-12(2)28-19/h4-8,11H,3,9-10H2,1-2H3,(H,20,23)
• InChI Key： UIVGLHFCALNRBL-UHFFFAOYSA-N
• SMILES： C1(NC(=O)CCSC2=NN=C(C)S2)SC=C(C2=CC=CC=C2)C=1C(OCC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on ethyl 2-{3-(5-methyl-1,3,4-thiadiazol-2-yl)sulfanylpropanamido}-4-phenylthiophene-3-carboxylate

Professional Introduction to Ethyl 2-{3-(5-methyl-1,3,4-thiadiazol-2-yl)sulfanylpropanamido}-4-phenylthiophene-3-carboxylate (CAS No. 351061-38-6)

Ethyl 2-{3-(5-methyl-1,3,4-thiadiazol-2-yl)sulfanylpropanamido}-4-phenylthiophene-3-carboxylate is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique CAS number 351061-38-6, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural features of this molecule, particularly its thiadiazole and thiophene moieties, contribute to its potential as a scaffold for drug discovery.

The molecular structure of Ethyl 2-{3-(5-methyl-1,3,4-thiadiazol-2-yl)sulfanylpropanamido}-4-phenylthiophene-3-carboxylate is characterized by a phenylthiophene core, which is a well-known pharmacophore in medicinal chemistry. This core is functionalized with an amino group linked to a propanamido moiety, further enhanced by the presence of a 5-methyl-1,3,4-thiadiazol-2-ylsulfanyl substituent. The combination of these structural elements not only imparts unique electronic and steric properties but also suggests potential interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with various biological receptors. Studies indicate that the thiadiazole ring can interact with enzymes and receptors through hydrogen bonding and hydrophobic interactions, while the phenylthiophene moiety may contribute to surface binding interactions. These insights are crucial for designing derivatives with enhanced potency and selectivity.

The synthesis of Ethyl 2-{3-(5-methyl-1,3,4-thiadiazol-2-yl)sulfanylpropanamido}-4-phenylthiophene-3-carboxylate involves multi-step organic transformations, including condensation reactions, cyclization processes, and functional group modifications. The use of advanced synthetic methodologies has allowed for the efficient preparation of this compound in high yields. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the phenyl group at the desired position on the thiophene ring.

Pharmaceutical applications of this compound are currently under investigation. Preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes involved in inflammatory pathways. The presence of the sulfanyl group in the molecule enhances its solubility and bioavailability, which are critical factors for drug efficacy. Additionally, the structural diversity offered by this compound makes it a valuable candidate for structure-based drug design.

In conclusion, Ethyl 2-{3-(5-methyl-1,3,4-thiadiazol-2-yl)sulfanylpropanamido}-4-phenylthiophene-3-carboxylate (CAS No. 351061-38-6) represents a significant advancement in medicinal chemistry. Its unique structural features and promising biological activities position it as a key compound in ongoing research efforts aimed at developing novel therapeutic agents. As research continues to uncover new applications for this molecule, its importance in pharmaceutical development is expected to grow.